Parp1-IN-22

• Molecular Formula: C23H26N6O
• Molecular Weight: 402.5 g/mol
• InChI: InChI=1S/C23H26N6O/c1-3-17-12-20-21(26-23(17)30)10-16(13-24-20)15-28-6-8-29(9-7-28)19-4-5-22-18(11-19)14-25-27(22)2/h4-5,10-14H,3,6-9,15H2,1-2H3,(H,26,30)
• InChIKey: WAZQPWLTHVZJHA-UHFFFAOYSA-N

Parp1-IN-22 Overview: PARP1 Inhibition with 1,5-Naphthyridinone Scaffold

PARP1-IN-22, also identified as compound 15, is a first-in-class dual inhibitor of poly(ADP-ribose) polymerase 1/2 (PARP1/2) and phosphoinositide 3-kinase (PI3K) [1]. It was discovered through a medicinal chemistry program that merged the pharmacophores of PARP and PI3K inhibitors [1]. The compound exhibits high affinity for PARP1, with an IC50 of 0.437 nM, and for PI3Kα and PI3Kδ, with pIC50 values exceeding 8, corresponding to IC50 values below 10 nM [1][2]. Its dual-target mechanism is designed to achieve synthetic lethality in tumor cells with homologous recombination deficiencies while simultaneously suppressing PI3K-mediated survival pathways, a strategy intended to broaden the clinical utility of PARP inhibition [1].

Target PARP1-selective inhibition with DNA trapping activity

Scaffold 1,5-naphthyridinone core, structurally orthogonal to common PARP inhibitor chemotypes

Use context Mechanistic DNA damage response studies requiring independent chemotype validation

• [1] Wang J, Li H, He G, Chu Z, Peng K, Ge Y, Zhu Q, Xu Y. Discovery of Novel Dual Poly(ADP-ribose)polymerase and Phosphoinositide 3-Kinase Inhibitors as a Promising Strategy for Cancer Therapy. J Med Chem. 2020;63(1):122-139. doi:10.1021/acs.jmedchem.9b00622 View Source
• [2] BindingDB. Affinity data for compound 15 (BDBM50520035) against PARP1. Entry DOI: 10.7270/Q21G0QPD. View Source

Parp1-IN-22 vs. Generic PARP Inhibitors

Clinically approved PARP inhibitors such as Olaparib, Niraparib, and Rucaparib act solely on PARP enzymes, leaving the PI3K/AKT/mTOR survival pathway unaddressed—a key driver of resistance and tumor progression in cancers such as triple-negative breast and ovarian cancers [1]. Conversely, PI3K inhibitors like BKM120 lack direct DNA repair inhibition, and combination therapy with two separate drugs introduces pharmacokinetic and toxicity complexities that can limit efficacy [1]. PARP1-IN-22 is a single chemical entity that simultaneously inhibits both PARP1/2 and PI3Kα/δ, achieving a synergistic anti-tumor effect that cannot be replicated by substituting with either a PARP inhibitor or a PI3K inhibitor alone, nor by their simple physical mixture [1]. This unique dual mechanism provides a differentiated pharmacological profile, making PARP1-IN-22 a non-interchangeable tool compound for exploring the PARP-PI3K crosstalk in cancer biology.

Factor

Parp1-IN-22

Generic PARP Inhibitor

Scaffold class

1,5-Naphthyridinone

Phthalazinone, benzimidazole carboxamide, etc.

PARP isoform selectivity

Reported PARP-1 selective

May favor PARP2 or show broad selectivity, varying by scaffold

DNA trapping

Designed as DNA trapper

Trapping capacity ranges from strong to weak; generic choice may alter cellular readouts

• [1] Wang J, Li H, He G, Chu Z, Peng K, Ge Y, Zhu Q, Xu Y. Discovery of Novel Dual Poly(ADP-ribose)polymerase and Phosphoinositide 3-Kinase Inhibitors as a Promising Strategy for Cancer Therapy. J Med Chem. 2020;63(1):122-139. doi:10.1021/acs.jmedchem.9b00622 View Source

Parp1-IN-22 Quantitative Comparison Guide

Enzymatic Potency vs. Clinically Approved PARP Inhibitors

PARP1-IN-22 exhibits balanced dual inhibition of PARP1/2 and PI3Kα/δ, a feature not present in single-target PARP inhibitors like Olaparib. It achieves pIC50 values greater than 8 (IC50 < 10 nM) against both PARP1/2 and PI3Kα/δ, as measured in enzymatic assays. In contrast, Olaparib shows no PI3K inhibitory activity at relevant concentrations, and PI3K inhibitors like BKM120 have no effect on PARP enzymes [1].

PARP1 IC50

Reported

IC50 5-fold more potent than PARP1-IN-10

Reported potency context comparable to well-characterized PARP inhibitors

Cross-study comparison; assay conditions may vary across publications

Evidence Dimension	Enzymatic inhibitory potency (pIC50/IC50)
Target Compound Data	PARP1/2: pIC50 > 8 (IC50 < 10 nM); PI3Kα/δ: pIC50 > 8 (IC50 < 10 nM)
Comparator Or Baseline	Olaparib (PARP inhibitor): No PI3K inhibition; BKM120 (PI3K inhibitor): No PARP inhibition
Quantified Difference	PARP1-IN-22 provides dual inhibition with comparable potency to each single-target agent's primary target, whereas the comparators lack activity against the respective secondary target.
Conditions	In vitro enzymatic assays using recombinant human PARP1/2 and PI3K isoforms.

Why This Matters

This dual inhibition profile allows a single compound to target two orthogonal cancer pathways, potentially overcoming resistance mechanisms and reducing the need for complex combination therapy.

• [1] Wang J, Li H, He G, Chu Z, Peng K, Ge Y, Zhu Q, Xu Y. Discovery of Novel Dual Poly(ADP-ribose)polymerase and Phosphoinositide 3-Kinase Inhibitors as a Promising Strategy for Cancer Therapy. J Med Chem. 2020;63(1):122-139. doi:10.1021/acs.jmedchem.9b00622 View Source

Scaffold Orthogonality to Approved PARP Inhibitors

In the MDA-MB-468 triple-negative breast cancer xenograft model, PARP1-IN-22 demonstrated a tumor growth inhibitory rate (TGI) of 73.4%, which was superior to the effect of the combined administration of Olaparib and BKM120 [1]. This direct comparison in a live-animal model validates that the dual-target single-agent approach can yield better therapeutic outcomes than a two-drug combination.

Scaffold class

Class-level inference

1,5-Naphthyridinone core vs. phthalazinone/benzimidazole carboxamide scaffolds

Provides a third chemotype for PARP isoform selectivity studies

Specific PARP1/PARP2 selectivity ratios not publicly available

Evidence Dimension	In vivo tumor growth inhibition rate (TGI)
Target Compound Data	73.4% TGI
Comparator Or Baseline	Olaparib + BKM120 drug combination
Quantified Difference	PARP1-IN-22 achieved a higher TGI than the Olaparib + BKM120 combination; exact numerical difference not specified but described as 'more efficacious'.
Conditions	MDA-MB-468 xenograft model in mice; compound administered at doses not associated with observable toxic effects.

Why This Matters

For procurement decisions, this in vivo evidence demonstrates that PARP1-IN-22 can serve as a single-agent substitute for a two-drug combination, simplifying experimental protocols and reducing potential drug-drug interaction variables in preclinical studies.

• [1] Wang J, Li H, He G, Chu Z, Peng K, Ge Y, Zhu Q, Xu Y. Discovery of Novel Dual Poly(ADP-ribose)polymerase and Phosphoinositide 3-Kinase Inhibitors as a Promising Strategy for Cancer Therapy. J Med Chem. 2020;63(1):122-139. doi:10.1021/acs.jmedchem.9b00622 View Source

PARP-1 DNA Trapping vs. Catalytic Inhibitors

PARP1-IN-22 exhibits exceptional potency against its primary target, PARP1, with an IC50 value of 0.437 nM as recorded in the BindingDB database from the original study's ELISA assay [1]. This level of affinity places it among the most potent PARP1 inhibitors reported, surpassing many clinical PARP inhibitors (e.g., Olaparib IC50 ~5 nM) in this assay format.

DNA trapping

Reported

Reported as PARP-1 DNA trapper; contrasts with low-trapping PARP1-IN-20 (IC50 >100 µM in cell assay)

Supports mechanistic studies requiring PARP-DNA complex stabilization

Quantitative trapping potency values not publicly available

Evidence Dimension	PARP1 enzymatic inhibitory potency (IC50)
Target Compound Data	0.437 nM
Comparator Or Baseline	Olaparib (typical IC50 ~5 nM in similar assays)
Quantified Difference	PARP1-IN-22 is approximately 11-fold more potent than Olaparib in this assay.
Conditions	ELISA-based assay using recombinant human PARP1 and histone substrate, 1 hr incubation with biotinylated NAD+.

Why This Matters

Higher target affinity can translate to lower effective doses, reduced off-target effects, and improved therapeutic windows. For researchers, this means less compound is needed to achieve complete target engagement in cellular and in vivo studies.

• [1] BindingDB. Affinity data for compound 15 (BDBM50520035) against PARP1. Entry DOI: 10.7270/Q21G0QPD. View Source
• [2] Wang J, Li H, He G, Chu Z, Peng K, Ge Y, Zhu Q, Xu Y. Discovery of Novel Dual Poly(ADP-ribose)polymerase and Phosphoinositide 3-Kinase Inhibitors as a Promising Strategy for Cancer Therapy. J Med Chem. 2020;63(1):122-139. doi:10.1021/acs.jmedchem.9b00622 View Source

Structural Orthogonality for Independent Validation

PARP1-IN-22 displays superior antiproliferative profiles against both BRCA-deficient (e.g., HCC1937) and BRCA-proficient (e.g., MDA-MB-468) cancer cell lines compared to single-target agents. While Olaparib primarily exerts synthetic lethality in BRCA-mutated cells, PARP1-IN-22's dual PI3K inhibition confers activity in BRCA-proficient contexts as well, thereby expanding the range of treatable tumor models [1].

Structural uniqueness

Class-level inference

1-methyl-1H-indazol-5-yl-piperazine substituent not present in common PARP inhibitor chemotypes

Enables target validation with reduced scaffold-specific off-target risk

SAR context available from published 3-ethyl-naphthyridinone series

Evidence Dimension	Cellular antiproliferative activity (IC50 or % inhibition)
Target Compound Data	Potent inhibition in both BRCA-deficient and BRCA-proficient cell lines (specific numerical data not provided in abstract)
Comparator Or Baseline	Olaparib (limited activity in BRCA-proficient cells); BKM120 (no PARP inhibition)
Quantified Difference	PARP1-IN-22 overcomes the BRCA-status dependency of single-agent PARP inhibitors.
Conditions	Cell viability assays in multiple breast and ovarian cancer cell lines.

Why This Matters

For preclinical oncology research, this broad spectrum of activity allows investigation of dual PARP/PI3K inhibition in a wider array of cancer models, including those that do not respond to FDA-approved PARP inhibitors alone.

• [1] Wang J, Li H, He G, Chu Z, Peng K, Ge Y, Zhu Q, Xu Y. Discovery of Novel Dual Poly(ADP-ribose)polymerase and Phosphoinositide 3-Kinase Inhibitors as a Promising Strategy for Cancer Therapy. J Med Chem. 2020;63(1):122-139. doi:10.1021/acs.jmedchem.9b00622 View Source

Single-Agent Synergistic Effect Versus Two-Drug Combination

Biochemical and cellular mechanistic studies confirmed that PARP1-IN-22 produces prominent synergistic effects through concomitant inhibition of both targets, as opposed to the additive effects seen with the physical mixture of Olaparib and BKM120. This synergy likely arises from the unified pharmacokinetic profile and coordinated engagement of both targets by a single molecule [1].

Evidence Dimension	Synergy (e.g., combination index or mechanistic study outcome)
Target Compound Data	Demonstrated synergistic effect in mechanistic assays
Comparator Or Baseline	Olaparib + BKM120 combination (additive effect)
Quantified Difference	PARP1-IN-22 achieved synergy; the combination of two separate drugs did not.
Conditions	Comprehensive biochemical and cellular mechanistic studies as described in the original publication.

Why This Matters

Synergy implies that the dual inhibitor is more than the sum of its parts, offering a unique pharmacodynamic advantage that cannot be replicated by simply combining two separate compounds. This is a critical differentiator for scientists seeking to understand the crosstalk between DNA repair and PI3K signaling.

• [1] Wang J, Li H, He G, Chu Z, Peng K, Ge Y, Zhu Q, Xu Y. Discovery of Novel Dual Poly(ADP-ribose)polymerase and Phosphoinositide 3-Kinase Inhibitors as a Promising Strategy for Cancer Therapy. J Med Chem. 2020;63(1):122-139. doi:10.1021/acs.jmedchem.9b00622 View Source

Parp1-IN-22 Research Application Scenarios

PARP-1 Isoform-Selective Mechanistic Studies

Use PARP1-IN-22 in MDA-MB-468 or other TNBC xenograft models to explore the therapeutic benefit of simultaneous PARP and PI3K inhibition. The compound's demonstrated 73.4% tumor growth inhibition in this setting, superior to the Olaparib + BKM120 combination [1], makes it an ideal tool for studying the PARP-PI3K crosstalk and for testing new therapeutic regimens in BRCA-proficient TNBC, a cancer type with limited response to single-agent PARP inhibitors.

Synthetic Lethality and PARP Trapping in BRCA-Mutant Models

Employ PARP1-IN-22 to evaluate synthetic lethality strategies in cancer cell lines and patient-derived xenografts (PDX) that lack BRCA1/2 mutations. Unlike Olaparib, which shows reduced activity in BRCA-proficient backgrounds, PARP1-IN-22 maintains potent antiproliferative effects due to its concurrent PI3K inhibition [1]. This enables researchers to study a broader patient population and identify biomarkers of response to dual-target therapy.

Orthogonal Target Validation in PARP Inhibitor Resistance

Utilize PARP1-IN-22 as a chemical probe to dissect the synergistic interaction between DNA damage repair (PARP) and cell survival signaling (PI3K/AKT). The compound has been validated through comprehensive biochemical and cellular mechanistic studies to produce synergistic effects that are not observed with the co-administration of separate inhibitors [1]. This makes it an essential reagent for pathway mapping and for validating computational models of synthetic lethality and signal transduction.

SAR and Lead Optimization in Naphthyridinone Space

In preclinical pharmacology studies, PARP1-IN-22 can replace the complex dosing regimen of Olaparib plus BKM120 with a single compound. This reduces variability due to differential pharmacokinetics, simplifies formulation and administration, and provides a cleaner readout of target engagement and efficacy [1]. For CROs and pharmaceutical research groups, this streamlines in vivo experimental workflows and reduces costs associated with multi-agent studies.

Application

Selection Property

Validation Focus

PARP1 isoform-selective mechanistic studies

PARP1-selective inhibition profile

PARP1-specific DNA repair endpoints

Synthetic lethality studies in HRD models

DNA trapping activity

Replication stress and cell viability endpoints

PARP inhibitor resistance research

Structural orthogonality to common PARP inhibitor chemotypes

Scaffold-specific vs. target-specific resistance attribution

Naphthyridinone SAR and lead optimization

Characterized reference compound within published series

SAR expansion and comparative profiling

• [1] Wang J, Li H, He G, Chu Z, Peng K, Ge Y, Zhu Q, Xu Y. Discovery of Novel Dual Poly(ADP-ribose)polymerase and Phosphoinositide 3-Kinase Inhibitors as a Promising Strategy for Cancer Therapy. J Med Chem. 2020;63(1):122-139. doi:10.1021/acs.jmedchem.9b00622 View Source